Cas no 1437794-44-9 (4-Bromo-1-propyl-3-(trifluoromethyl)pyrazole)

4-Bromo-1-propyl-3-(trifluoromethyl)pyrazole structure

1437794-44-9 structure

Product Name:4-Bromo-1-propyl-3-(trifluoromethyl)pyrazole

CAS No:1437794-44-9

MF:C₇H₈BrF₃N₂

MW:257.051031112671

CID:3042430

Update Time:2025-09-20

4-Bromo-1-propyl-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-propyl-3-(trifluoromethyl)pyrazole
- V3271
- Inchi： 1S/C7H8BrF3N2/c1-2-3-13-4-5(8)6(12-13)7(9,10)11/h4H,2-3H2,1H3
- InChI Key： LKTVRIMIISMVIO-UHFFFAOYSA-N
- SMILES： BrC1C(C(F)(F)F)=NN(C=1)CCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 174
XLogP3: 2.7
Topological Polar Surface Area: 17.8

4-Bromo-1-propyl-3-(trifluoromethyl)pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B693883-100mg	4-Bromo-1-propyl-3-(trifluoromethyl)pyrazole	1437794-44-9		100mg	$ 133.00	2023-04-18
TRC	B693883-250mg	4-Bromo-1-propyl-3-(trifluoromethyl)pyrazole	1437794-44-9		250mg	$ 259.00	2023-04-18
TRC	B693883-500mg	4-Bromo-1-propyl-3-(trifluoromethyl)pyrazole	1437794-44-9		500mg	$ 391.00	2023-04-18
TRC	B693883-1g	4-Bromo-1-propyl-3-(trifluoromethyl)pyrazole	1437794-44-9		1g	$ 552.00	2023-04-18
Chemenu	CM321448-5g	4-Bromo-1-propyl-3-(trifluoromethyl)pyrazole	1437794-44-9	95%	5g	$711	2021-08-18
Chemenu	CM321448-1g	4-Bromo-1-propyl-3-(trifluoromethyl)pyrazole	1437794-44-9	95%	1g	$280	2023-02-02
Chemenu	CM321448-5g	4-Bromo-1-propyl-3-(trifluoromethyl)pyrazole	1437794-44-9	95%	5g	$999	2023-02-02
A2B Chem LLC	AF00700-1g	4-Bromo-1-propyl-3-(trifluoromethyl)pyrazole	1437794-44-9	98%	1g	$228.00	2024-04-20
A2B Chem LLC	AF00700-5g	4-Bromo-1-propyl-3-(trifluoromethyl)pyrazole	1437794-44-9	98%	5g	$880.00	2024-04-20
1PlusChem	1P00AQYK-1g	4-BroMo-1-propyl-3-(trifluoroMethyl)pyrazole	1437794-44-9	98%	1g	$239.00	2025-02-25

4-Bromo-1-propyl-3-(trifluoromethyl)pyrazole Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

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